Cas no 72297-49-5 (b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctyl)-)

b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctyl)- structure
72297-49-5 structure
Product Name:b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctyl)-
CAS No:72297-49-5
MF:C14H25NO5
MW:287.352004766464
CID:569950
PubChem ID:44146343
Update Time:2025-04-19

b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctyl)- Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-(2-carboxyethyl)-N-(1-oxooctyl)-
    • 3-[2-carboxyethyl(octanoyl)amino]propanoic acid
    • N-(2-carboxyethyl)-N-(1-oxooctyl)-beta-alanine
    • 3-(2-carboxyethyl-octanoyl-amino)propanoic acid
    • EINECS 276-574-3
    • DTXSID40222623
    • 72297-49-5
    • NS00037359
    • SCHEMBL8065184
    • Inchi: 1S/C14H25NO5/c1-2-3-4-5-6-7-12(16)15(10-8-13(17)18)11-9-14(19)20/h2-11H2,1H3,(H,17,18)(H,19,20)
    • InChI Key: VDMVVNIBTYGBKL-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC)N(CCC(=O)O)CCC(=O)O

Computed Properties

  • Exact Mass: 287.173
  • Monoisotopic Mass: 287.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 94.9A^2

Experimental Properties

  • Density: 1.134
  • Boiling Point: 498.5°C at 760 mmHg
  • Flash Point: 255.3°C
  • Refractive Index: 1.494
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